Cas no 1353972-75-4 (N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide
• CAS No: 1353972-75-4
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 2163229
• Update Time: 2025-06-13

N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-ethyl)-pyrrolidin-2-ylmethyl]-n-cyclopropyl-acetamide
• N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-cyclopropylacetamide
• (S)-N-((1-(2-Aminoethyl)pyrrolidin-2-yl)methyl)-N-cyclopropylacetamide
• AM93808
• N-[1-(2-aminoethyl)pyrrolidin-2-ylmethyl]-N-cyclopropylacetamide
• N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide

• Inchi： 1S/C12H23N3O/c1-10(16)15(11-4-5-11)9-12-3-2-7-14(12)8-6-13/h11-12H,2-9,13H2,1H3
• InChI Key： YBFODSMBDPFQOW-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC1CCCN1CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 49.6

Additional information on N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide

Comprehensive Overview of N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide (CAS 1353972-75-4)

The compound N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide (CAS 1353972-75-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidine ring, an ethylamine side chain, and a cyclopropyl moiety, which collectively contribute to its potential applications in pharmaceutical research and material science. This article delves into its molecular properties, synthesis pathways, and emerging relevance in contemporary scientific discussions.

From a structural perspective, N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide features a pyrrolidine core, a five-membered nitrogen-containing heterocycle known for its conformational flexibility. The presence of an ethylamine group enhances its solubility in polar solvents, while the cyclopropyl ring introduces steric constraints that may influence its binding affinity in biological systems. Researchers have noted its potential as a building block for peptide mimetics or small-molecule inhibitors, aligning with current trends in drug discovery targeting GPCRs and enzymatic pathways.

The synthesis of CAS 1353972-75-4 typically involves multi-step organic reactions, including reductive amination and amide coupling. Recent advancements in flow chemistry and catalytic hydrogenation have improved yields and reduced byproducts, addressing sustainability concerns in chemical manufacturing. These innovations resonate with the growing demand for green chemistry practices, a topic frequently searched in academic and industrial forums.

In the context of drug development, this compound's structural analogs have shown promise in modulating neurotransmitter systems, sparking interest in neurological and psychiatric applications. However, its exact pharmacological profile remains under investigation, with studies focusing on its blood-brain barrier permeability and metabolic stability—key parameters often queried by medicinal chemists.

Beyond pharmaceuticals, CAS 1353972-75-4 has garnered attention in material science for its potential role in designing smart polymers or chelating agents. Its amine functionality allows for covalent conjugation with other monomers, enabling the creation of tailored materials with specific thermal or mechanical properties. This aligns with searches for advanced functional materials and polymeric scaffolds in nanotechnology.

Analytical characterization of this compound employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural integrity. These methods are frequently discussed in online platforms, reflecting user interest in analytical validation protocols for novel compounds.

In summary, N-[1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide (CAS 1353972-75-4) represents a versatile chemical entity with interdisciplinary relevance. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas prioritizing molecular design and sustainable synthesis. As scientific inquiries evolve, this compound may unlock further innovations across chemistry and biomedicine.